Cas no 384793-82-2 (ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate)

ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate structure
384793-82-2 structure
Product Name:ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate
CAS No:384793-82-2
MF:C22H22Cl2O4
MW:421.313684940338
CID:6112924
PubChem ID:3779702
Update Time:2023-12-13

ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate
    • ethyl 2-(tert-butyl)-5-((2,4-dichlorobenzyl)oxy)benzofuran-3-carboxylate
    • 3-Benzofurancarboxylic acid, 5-[(2,4-dichlorophenyl)methoxy]-2-(1,1-dimethylethyl)-, ethyl ester
    • F1190-0263
    • AKOS001662171
    • ethyl 2-tert-butyl-5-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-carboxylate
    • ethyl 2-tert-butyl-5-[(2,4-dichlorobenzyl)oxy]-1-benzofuran-3-carboxylate
    • 384793-82-2
    • Inchi: 1S/C22H22Cl2O4/c1-5-26-21(25)19-16-11-15(8-9-18(16)28-20(19)22(2,3)4)27-12-13-6-7-14(23)10-17(13)24/h6-11H,5,12H2,1-4H3
    • InChI Key: XWYJSPYAHFWBMJ-UHFFFAOYSA-N
    • SMILES: O1C2=CC=C(OCC3=CC=C(Cl)C=C3Cl)C=C2C(C(OCC)=O)=C1C(C)(C)C

Computed Properties

  • Exact Mass: 420.0895146g/mol
  • Monoisotopic Mass: 420.0895146g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 535
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 48.7Ų

Experimental Properties

  • Density: 1.253±0.06 g/cm3(Predicted)
  • Boiling Point: 520.7±50.0 °C(Predicted)

ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F1190-0263-2μmol
ethyl 2-tert-butyl-5-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-carboxylate
384793-82-2 90%+
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F1190-0263-1mg
ethyl 2-tert-butyl-5-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-carboxylate
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ethyl 2-tert-butyl-5-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-carboxylate
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F1190-0263-3mg
ethyl 2-tert-butyl-5-[(2,4-dichlorophenyl)methoxy]-1-benzofuran-3-carboxylate
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$245.00 2024-04-20

ethyl 2-tert-butyl-5-(2,4-dichlorophenyl)methoxy-1-benzofuran-3-carboxylate Related Literature

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